3-Chloro-5-methylsulfonyl-phenol

• Molecular Formula: C7H7ClO3S
• Molecular Weight: 206.65 g/mol
• IUPAC Name: 3-chloro-5-methylsulfonylphenol
• InChI: InChI=1S/C7H7ClO3S/c1-12(10,11)7-3-5(8)2-6(9)4-7/h2-4,9H,1H3
• InChI Key: VZMULQLNTUKUIC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)O)Cl

Description

3-Chloro-5-methylsulfonyl-phenol is a useful research compound. Its molecular formula is C7H7ClO3S and its molecular weight is 206.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Preparation according to Preparation 1: 3-bromo-5-chlorophenol (4.0 g, 19.3 mmol), sodium methanesulfinate (3.1 g, 28.9 mmol), cupper(I)iodide (2.2 g, 11.5 mmol), L-proline (2.7 g, 23.1 mmol), potassium carbonate (1.6 g, 11.6 mmol), dry dimethyl sulfoxide (70 ml). Yield: 3.7 g (92%). MS m/z (relative intensity, 70 eV) 206 (M+, 88), 191 (36), 144 (58), 127 (bp), 99 (76).